Cas no 1823346-80-0 (1H-Indazole, 3-iodo-4-methoxy-1-methyl-)

• Product Name: 1H-Indazole, 3-iodo-4-methoxy-1-methyl-
• CAS No: 1823346-80-0
• MF: C₉H₉IN₂O
• MW: 288.085034132004
• CID: 6432087
• PubChem ID: 72207084
• Update Time: 2025-10-25

1H-Indazole, 3-iodo-4-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-iodo-4-methoxy-1-methyl-
• 3-Iodo-4-methoxy-1-methyl-1H-indazole
• 1823346-80-0

• Inchi： 1S/C9H9IN2O/c1-12-6-4-3-5-7(13-2)8(6)9(10)11-12/h3-5H,1-2H3
• InChI Key： MNSGKYKHRFURLH-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(OC)=CC=C2)C(I)=N1

Computed Properties

• Exact Mass: 287.97596g/mol
• Monoisotopic Mass: 287.97596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27Ų

Additional information on 1H-Indazole, 3-iodo-4-methoxy-1-methyl-

Introduction to 1H-Indazole, 3-iodo-4-methoxy-1-methyl- (CAS No. 1823346-80-0): Applications and Recent Research Developments

The compound 1H-Indazole, 3-iodo-4-methoxy-1-methyl- (CAS No. 1823346-80-0) is a structurally significant heterocyclic molecule that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework, featuring a fused benzene and pyrrole ring system with distinct substituents, positions it as a versatile scaffold for the development of novel bioactive agents. The presence of an iodine atom at the 3-position and methoxy groups at the 4-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery programs.

In recent years, the exploration of indazole derivatives has expanded significantly, driven by their demonstrated pharmacological properties. The 1H-Indazole, 3-iodo-4-methoxy-1-methyl compound is particularly noteworthy due to its potential applications in modulating various biological pathways. Researchers have been investigating its role in developing inhibitors targeting enzymes and receptors involved in cancer progression, inflammation, and neurological disorders. The iodine substituent at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of this compound is its utility in the synthesis of small-molecule probes for biochemical assays. The methoxy group at the 4-position serves as a handle for further derivatization, allowing chemists to tailor the compound’s solubility and metabolic stability. This flexibility has been leveraged in the development of high-affinity ligands for G-protein coupled receptors (GPCRs), which are critical targets in drug design. The 1H-Indazole, 3-iodo-4-methoxy-1-methyl scaffold has shown promise in binding to a range of GPCRs, including those implicated in pain perception and neurotransmitter signaling.

Recent studies have also highlighted its potential in oncology research. The indazole core is a common motif in kinase inhibitors, and modifications at the 3-position can significantly alter binding affinity and selectivity. The iodinated derivative has been explored as a precursor for developing tyrosine kinase inhibitors (TKIs), which are widely used to treat various cancers by inhibiting aberrant signaling pathways. Preclinical data suggest that compounds derived from 1H-Indazole, 3-iodo-4-methoxy-1-methyl exhibit potent anti-proliferative effects against certain cancer cell lines, making them attractive candidates for further clinical investigation.

The compound’s structural features also make it a valuable tool in medicinal chemistry libraries designed for virtual screening and de novo drug design. Its ability to interact with multiple biological targets underscores its versatility as a pharmacophore. Computational modeling studies have demonstrated that subtle modifications around the indazole ring can fine-tune binding interactions with proteins, providing insights into structure-activity relationships (SAR). These insights are crucial for optimizing lead compounds into viable drug candidates.

In addition to its role in therapeutic applications, 1H-Indazole, 3-iodo-4-methoxy-1-methyl has found utility in materials science research. Its electronic properties make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers have investigated its potential as a building block for conjugated polymers that exhibit high charge carrier mobility, which is essential for efficient electronic devices. The iodine atom’s ability to participate in π-stacking interactions further enhances its suitability for these applications.

The synthesis of 1H-Indazole, 3-iodo-4-methoxy-1-methyl involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to improve yield and scalability. For instance, palladium-catalyzed cross-coupling reactions have enabled efficient introduction of aryl or vinyl groups at strategic positions within the indazole core. These advances underscore the compound’s importance not only as an end product but also as a key intermediate in complex synthetic routes.

The growing interest in this compound has spurred collaborations between academic institutions and pharmaceutical companies aiming to develop novel therapeutics. Preclinical trials are underway to evaluate its efficacy and safety profiles in animal models of human diseases. Early results are promising, particularly in terms of target engagement and pharmacokinetic properties. Such findings reinforce the need for continued research into indazole derivatives like 1H-Indazole, 3-iodo-4-methoxy-1-methyl.

The future directions for this research area include exploring novel synthetic strategies to enhance accessibility and exploring new biological targets beyond traditional oncology applications. Advances in biocatalysis could provide sustainable routes to produce analogs of this compound on an industrial scale. Furthermore, interdisciplinary approaches combining computational chemistry with experimental validation will be essential to accelerate the discovery process.

In conclusion,1H-lndazole, 3-Iodo, 4-Methoxy, 1-Methyl, CAS No. 1823346–80–0 represents a fascinating example of how structural diversity can be leveraged to develop bioactive molecules with broad therapeutic potential. Its unique combination of reactivity and functional group compatibility makes it indispensable in modern drug discovery efforts. As research progresses，this compound will continue to play a pivotal role in advancing our understanding of disease mechanisms and developing next-generation therapeutics.